1-(3-azidopropyl)adamantane
Overview
Description
1-(3-Azidopropyl)adamantane (APA) is a synthetic compound with a wide range of applications in medicinal chemistry, biochemistry, and pharmacology. It is a cyclic, non-aromatic molecule consisting of a three-carbon chain with an azido group attached to the third carbon atom. APA is a versatile compound that can be used as a building block for the synthesis of a variety of drugs, peptides, and other biologically active molecules. It is also an important tool in biochemical and pharmacological research, as it can be used to study the mechanisms of action of various drugs and to investigate the biochemical and physiological effects of various compounds.
Scientific Research Applications
1-(3-azidopropyl)adamantane is widely used in scientific research, particularly in medicinal chemistry and biochemistry. It is a versatile building block for the synthesis of a variety of drugs and peptides, and it can be used to investigate the mechanisms of action of various drugs and to study the biochemical and physiological effects of various compounds. 1-(3-azidopropyl)adamantane can also be used to study the structure and function of proteins, as it can be used to label specific amino acids in a protein, allowing researchers to study the effects of specific amino acid modifications on the protein's structure and function.
Mechanism of Action
The mechanism of action of 1-(3-azidopropyl)adamantane is not fully understood. However, it is believed to interact with proteins and other macromolecules, altering their structure and function. It is also believed to interact with enzymes, altering their activity and, as a result, their ability to catalyze chemical reactions. Additionally, 1-(3-azidopropyl)adamantane is believed to interact with cell membranes, altering their permeability and, as a result, their ability to transport molecules into and out of the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(3-azidopropyl)adamantane are not fully understood. However, it has been shown to interact with proteins, enzymes, and cell membranes, altering their structure and function. Additionally, it has been shown to bind to receptors on the surface of cells, altering their activity and, as a result, their ability to respond to external stimuli.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(3-azidopropyl)adamantane in laboratory experiments is its versatility. It can be used to synthesize a variety of compounds and to investigate the mechanisms of action of various drugs. Additionally, it can be used to study the biochemical and physiological effects of various compounds. However, there are some limitations to using 1-(3-azidopropyl)adamantane in laboratory experiments. For example, it is a relatively unstable compound, and it can be difficult to store and handle. Additionally, it can be toxic if not handled properly.
Future Directions
The future directions for research involving 1-(3-azidopropyl)adamantane are numerous. One potential direction is to investigate the mechanisms of action of various drugs and to study the biochemical and physiological effects of various compounds. Additionally, researchers could investigate the structure and function of proteins by using 1-(3-azidopropyl)adamantane to label specific amino acids in a protein. Furthermore, researchers could investigate the effects of 1-(3-azidopropyl)adamantane on cell membranes and receptors, as well as the effects of 1-(3-azidopropyl)adamantane on enzyme activity. Finally, researchers could investigate the potential applications of 1-(3-azidopropyl)adamantane in drug design and development.
Synthesis Methods
1-(3-azidopropyl)adamantane can be synthesized using a variety of methods. The most common method is the alkylation reaction of 1-bromo-3-azidopropane with an alkyl halide, such as methyl bromide, in the presence of an alkali metal salt, such as sodium hydroxide. The reaction produces the desired compound in high yields. Other methods for the synthesis of 1-(3-azidopropyl)adamantane include the reaction of an alkyl halide with an azide, such as sodium azide, in the presence of a base, such as sodium hydroxide, and the reaction of an alkyl halide with an amine, such as ethylamine, in the presence of a base, such as potassium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(3-azidopropyl)adamantane can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Adamantane", "3-bromopropylamine", "Sodium azide", "Sodium iodide", "Copper(I) iodide", "Triphenylphosphine", "Diethyl ether", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Adamantane is reacted with 3-bromopropylamine in the presence of sodium iodide and copper(I) iodide to yield 1-(3-bromopropyl)adamantane.", "Step 2: 1-(3-bromopropyl)adamantane is then reacted with sodium azide in the presence of triphenylphosphine and diethyl ether to yield 1-(3-azidopropyl)adamantane.", "Step 3: The final product is purified by recrystallization from methanol or by column chromatography using chloroform as the eluent." ] } | |
CAS RN |
2228871-96-1 |
Product Name |
1-(3-azidopropyl)adamantane |
Molecular Formula |
C13H21N3 |
Molecular Weight |
219.3 |
Purity |
91 |
Origin of Product |
United States |
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